Cas no 6800-70-0 (CID 284125)

• Product Name: CID 284125
• CAS No: 6800-70-0
• MF: C₃₀H₁₈N₃O₆P₃
• MW: 609.401709079742
• CID: 968244
• PubChem ID: 284125
• Update Time: 2025-04-19

CID 284125 Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,6,6-tris(2,3-naphthylenedioxy)cyclotriphosphazene
• NSC-139812
• 6800-70-0
• DTXSID90300889
• NSC139812
• trispiro[naphtho[2,3-d][1,3,2]dioxaphosphole-2,2'-[1,3,5,2,4,6]triazatriphosphinine-4',2''-naphtho[2,3-d][1,3,2]dioxaphosphole-6',2'''-naphtho[2,3-d][1,3,2]dioxaphosphole] (non-preferred name)
• Trispiro[naphtho[2,3-d][1,3,2]dioxaphosphole-2,2'-[1,3,5,2,4,6]triazatriphosphinine-4',2''-naphtho[2,3-d][1,3,2]dioxaphosphole-6',2'''-naphtho[2,3-d][1,3,2]dioxaphosphole]
• CID 284125

• Inchi： 1S/C30H18N3O6P3/c1-2-8-20-14-26-25(13-19(20)7-1)34-40(35-26)31-41(36-27-15-21-9-3-4-10-22(21)16-28(27)37-41)33-42(32-40)38-29-17-23-11-5-6-12-24(23)18-30(29)39-42/h1-18H
• InChI Key： XNVZYSYVBNMPHP-UHFFFAOYSA-N
• SMILES： P12(N=P3(N=P4(N=1)OC1C=C5C=CC=CC5=CC=1O4)OC1C=C4C=CC=CC4=CC=1O3)OC1C=C3C=CC=CC3=CC=1O2

Computed Properties

• Exact Mass: 609.04084630g/mol
• Monoisotopic Mass: 609.04084630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 92.5Ų